1-Methoxy-3-{[(4-methoxyphenyl)methyl]amino}propan-2-ol

• CAS No.: 188881-87-0
• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol
• IUPAC Name: 1-methoxy-3-[(4-methoxyphenyl)methylamino]propan-2-ol
• InChI: InChI=1S/C12H19NO3/c1-15-9-11(14)8-13-7-10-3-5-12(16-2)6-4-10/h3-6,11,13-14H,7-9H2,1-2H3
• InChI Key: LCAJDYIUHZWXOI-UHFFFAOYSA-N
• Canonical SMILES: COCC(CNCC1=CC=C(C=C1)OC)O

Description

1-Methoxy-3-{[(4-methoxyphenyl)methyl]amino}propan-2-ol is an organic compound with a complex structure

Preparation Methods

The synthesis of 1-Methoxy-3-{[(4-methoxyphenyl)methyl]amino}propan-2-ol can be achieved through several methods:

Reaction of Aniline with Alcohol Reagents: This method involves the reaction of aniline with alcohol reagents, followed by substitution and oxidation steps to obtain the desired product.

Condensation of Aromatic Amines with Allyl Alcohol: Another common method involves the condensation of aromatic amines with allyl alcohol, followed by reduction and methylation reactions to yield the target compound.

Chemical Reactions Analysis

1-Methoxy-3-{[(4-methoxyphenyl)methyl]amino}propan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Methoxy-3-{[(4-methoxyphenyl)methyl]amino}propan-2-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Methoxy-3-{[(4-methoxyphenyl)methyl]amino}propan-2-ol involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, leading to changes in their activity and subsequent biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-Methoxy-3-{[(4-methoxyphenyl)methyl]amino}propan-2-ol can be compared with other similar compounds, such as:

1-(4-Methoxyphenyl)-2-propanone: This compound has a similar structure but lacks the amino group, leading to different chemical properties and applications.

1-(4-Hydroxy-3-methoxyphenyl)-2-propanone:

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.